Cas no 2526-64-9 (Dichlorotriphenylphosphorane)

• Product Name: Dichlorotriphenylphosphorane
• CAS No: 2526-64-9
• MF: C₁₈H₁₅Cl₂P
• MW: 333.191463708878
• MDL: MFCD00010359
• CID: 84376
• PubChem ID: 24863576
• Update Time: 2025-04-18

Dichlorotriphenylphosphorane Chemical and Physical Properties

Names and Identifiers

• dichlorotriphenylphosphorane
• Triphenylphosphine dichloride
• dichloro(triphenyl)-λ⁵-phosphane
• triphenyldichlorophosphorane
• triphenylphosphine chloride
• dichloro(triphenyl)-
• E5-phosphane
• NSC91701
• dichlorotriphenyl phosphorane
• NCIOpen2_009678
• Phosphorane, dichlorotriphenyl-
• dichloro(triphenyl)-5-phosphane
• Dichlorotriphenylphosphorane, 95%
• ASWXNYNXAOQCCD-UHFFFAOYSA-N
• NSC-91701
• J-015900
• MFCD00010359
• CS-0450374
• D97388
• Triphenylphosphorane dichloride
• dichloro(triphenyl)-lambda5-phosphane
• Cl2P(PPh3)3
• 6CL2293LZ3
• FT-0624727
• UNII-6CL2293LZ3
• 2526-64-9
• Dichlorotriphenyl-lambda5-phosphane
• AKOS015915726
• Dichloro triphenyl phosphine
• SCHEMBL288030
• DTXSID50293708
• Triphenylphosphine Dichloride;
• Dichlorotriphenylphosphorane

• MDL： MFCD00010359
• Inchi： 1S/C18H15Cl2P/c19-21(20,16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• InChI Key： ASWXNYNXAOQCCD-UHFFFAOYSA-N
• SMILES： ClP(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 332.02900
• Monoisotopic Mass: 332.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White or cream powder
• Melting Point: 85 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
• Water Partition Coefficient: Reacts with water.
• PSA: 13.59000
• LogP: 4.82380
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Dichlorotriphenylphosphorane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H314-H350
• Warning Statement： P201-P210-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2925
• WGK Germany：3
• Hazard Category Code： 45-11-34
• Safety Instruction： 53-26-36/37/39-45-16
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R45; R11; R34
• Packing Group：II
• HazardClass：8
• PackingGroup：II